Cas no 2229195-60-0 (2-fluoro-6-(3-methylazetidin-3-yl)oxyphenol)

• Product Name: 2-fluoro-6-(3-methylazetidin-3-yl)oxyphenol
• CAS No: 2229195-60-0
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6144973
• PubChem ID: 165782157
• Update Time: 2025-11-01

2-fluoro-6-(3-methylazetidin-3-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(3-methylazetidin-3-yl)oxyphenol
• 2229195-60-0
• EN300-1800821
• 2-fluoro-6-[(3-methylazetidin-3-yl)oxy]phenol

• Inchi： 1S/C10H12FNO2/c1-10(5-12-6-10)14-8-4-2-3-7(11)9(8)13/h2-4,12-13H,5-6H2,1H3
• InChI Key： TUVSCFXJAFBGNB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)OC1(C)CNC1

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-fluoro-6-(3-methylazetidin-3-yl)oxyphenol

Introduction to 2-Fluoro-6-(3-Methylazetidin-3-yl)oxyphenol (CAS No. 2229195-60-0)

2-Fluoro-6-(3-methylazetidin-3-yl)oxyphenol (CAS No. 2229195-60-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to 2-fluoro-6-(3-methylazetidin-3-yl)oxyphenol.

The chemical structure of 2-fluoro-6-(3-methylazetidin-3-yl)oxyphenol is composed of a phenolic ring substituted with a fluoro group at the 2-position and a 3-methylazetidinyl group at the 6-position. The presence of the fluoro substituent imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The azetidine ring, a four-membered heterocycle, is known for its conformational rigidity and ability to form hydrogen bonds, making it an attractive scaffold for drug design.

The synthesis of 2-fluoro-6-(3-methylazetidin-3-yl)oxyphenol typically involves several steps. One common approach is to start with a fluoro-substituted phenol derivative and introduce the azetidine moiety through a nucleophilic substitution reaction. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

In terms of biological activity, 2-fluoro-6-(3-methylazetidin-3-yl)oxyphenol has been studied for its potential as a therapeutic agent in various disease models. One area of particular interest is its role as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can selectively inhibit certain kinases, which are key targets in cancer therapy. Additionally, studies have explored its anti-inflammatory properties, suggesting potential applications in treating inflammatory diseases such as arthritis.

The pharmacokinetic profile of 2-fluoro-6-(3-methylazetidin-3-yl)oxyphenol is another important aspect of its evaluation as a drug candidate. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high bioavailability and low toxicity make it an attractive candidate for further development. Ongoing clinical trials are aimed at assessing its safety and efficacy in human subjects.

Recent research has also focused on the structure-activity relationship (SAR) of 2-fluoro-6-(3-methylazetidin-3-yl)oxyphenol. By systematically modifying the substituents on the phenolic ring and the azetidine moiety, scientists have identified several analogs with enhanced biological activities. These findings provide valuable insights into the molecular mechanisms underlying the therapeutic effects of this class of compounds.

In conclusion, 2-fluoro-6-(3-methylazetidin-3-yl)oxyphenol (CAS No. 2229195-60-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive target for further investigation and development. As research in this area continues to advance, we can expect to see more innovative applications of this compound in the treatment of various diseases.